Cas no 941245-48-3 (5-(4-methylpiperazin-1-yl)-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(4-methylpiperazin-1-yl)-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941245-48-3
• MF: C₁₉H₂₃N₅O₃S
• MW: 401.482622385025
• CID: 5429018
• Update Time: 2025-06-03

5-(4-methylpiperazin-1-yl)-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylpiperazin-1-yl)-2-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 5-(4-methylpiperazin-1-yl)-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C19H23N5O3S/c1-22-10-12-23(13-11-22)19-17(14-20)21-18(27-19)15-4-6-16(7-5-15)28(25,26)24-8-2-3-9-24/h4-7H,2-3,8-13H2,1H3
• InChI Key： HPXAFLAUYXRSRN-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C)CC2)=C(C#N)N=C1C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Additional information on 5-(4-methylpiperazin-1-yl)-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

5-(4-Methylpiperazin-1-yl)-2-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

5-(4-Methylpiperazin-1-yl)-2-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,3-oxazole-4-carbonitrile, also known by its CAS number CAS No. 941245-48-3, is a complex organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a piperazine ring, a sulfonyl group, and an oxazole moiety. The combination of these functional groups makes it a versatile molecule with diverse applications.

The core structure of this compound includes a 1,3-oxazole ring, which is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. This ring system is known for its stability and ability to participate in various chemical reactions. The oxazole ring in this compound is further substituted with a cyano group at the 4-position, which adds electron-withdrawing properties to the molecule. This substitution pattern can influence the reactivity and selectivity of the compound in different chemical environments.

Attached to the oxazole ring is a phenyl group, which is further substituted with a sulfonyl group derived from pyrrolidine. The sulfonyl group (-SO₂-) is a strong electron-withdrawing group that can significantly affect the electronic properties of the molecule. Pyrrolidine, being a five-membered amine-containing ring, contributes to the overall nitrogen content of the compound and may influence its solubility and bioavailability.

The piperazine ring in this compound is substituted with a methyl group at the 4-position. Piperazine is a six-membered ring containing two nitrogen atoms and is widely used in pharmaceuticals due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. The methyl substitution on the piperazine ring adds steric bulk and can modulate the interactions between the molecule and its target site.

Recent studies have highlighted the potential of this compound as a building block for drug development. Its structure allows for easy modification through various substitution patterns, enabling researchers to explore its applications in areas such as anti-cancer therapy, anti-inflammatory agents, and neurodegenerative diseases. The presence of multiple functional groups provides ample opportunities for further chemical diversification and optimization.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution, coupling reactions, and cyclization. The synthesis typically begins with the preparation of intermediates such as substituted pyrrolidines and piperazines, followed by their incorporation into the final product through carefully designed reaction sequences.

The physical properties of this compound include a high molecular weight due to its complex structure, which may affect its solubility in different solvents. However, its heterocyclic nature and functional groups can enhance its solubility in polar solvents or biological fluids, making it suitable for pharmacological studies.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and stereochemistry.

In conclusion, 5-(4-Methylpiperazin-1-yl)-2-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,3-oxazole-4-carbonitrile (CAS No. 941245-48-3) represents a promising candidate for further exploration in various scientific domains. Its unique combination of functional groups offers versatility in chemical reactivity and biological activity, making it an intriguing subject for both academic research and industrial applications.